Cas no 180481-87-2 (Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis-)

• Product Name: Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis-
• CAS No: 180481-87-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1371190
• PubChem ID: 15818086
• Update Time: 2025-06-13

Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis-
• EN300-1696001
• 180481-87-2
• rac-(3aR,6aS)-2-methyl-octahydrocyclopenta[c]pyrrol-4-one
• (3As,6aR)-2-methyl-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrol-4-one

• Inchi： 1S/C8H13NO/c1-9-4-6-2-3-8(10)7(6)5-9/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： BRYHFQMDNZZHSI-NKWVEPMBSA-N
• SMILES： O=C1CC[C@H]2CN(C)C[C@H]21

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Additional information on Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis-

Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis- and Its Significance in Modern Chemical Biology

The compound with the CAS number 180481-87-2, specifically named as Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis-, represents a fascinating molecule in the realm of chemical biology. This bicyclic structure, featuring a piperonyl moiety with a hexahydro substituent and a methyl group at the 2-position, has garnered attention due to its unique pharmacophoric features and potential applications in drug discovery and medicinal chemistry.

At the core of its appeal lies the rigid bicyclic framework, which provides stability and precise spatial orientation for biological interactions. The presence of the piperonyl ring, a common scaffold in many bioactive compounds, suggests potential for interactions with biological targets such as enzymes and receptors. Furthermore, the cis configuration of the hexahydro substituent introduces a specific three-dimensional arrangement that can modulate binding affinity and selectivity.

In recent years, there has been growing interest in leveraging such structural motifs for the development of novel therapeutic agents. The compound Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis- has been explored in several contexts, particularly in the design of molecules that target neurological disorders. Its structural similarity to known bioactive scaffolds makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of its rigid bicyclic core and functionalizable side chains allows for extensive derivatization. This flexibility has enabled researchers to modify various positions on the molecule to optimize pharmacokinetic properties, such as solubility and metabolic stability. Such modifications are crucial for translating promising candidates into viable therapeutic agents.

The compound's relevance is further underscored by its presence in several ongoing research projects aimed at identifying novel pharmacological entities. For instance, studies have demonstrated its utility as a scaffold for molecules targeting enzymes involved in neurodegenerative diseases. The ability to fine-tune its structure has led to the identification of derivatives with enhanced binding affinity and reduced toxicity compared to earlier analogs.

From a synthetic chemistry perspective, Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis- offers an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled researchers to construct this framework with high precision and yield. These advancements not only facilitate the study of this compound but also pave the way for similar molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for materials science applications, particularly in the development of chiral ligands and catalysts. The precise spatial arrangement provided by its bicyclic core can influence reaction outcomes in catalytic processes, making it a promising area for future exploration.

In conclusion, Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-2-methyl-, cis-, with CAS number 180481-87-2, represents a significant molecule in chemical biology. Its unique structural features and potential applications in drug discovery underscore its importance in modern research. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, opening new avenues for exploration across multiple disciplines.